Cas no 1805335-52-7 (6-Amino-2-chloro-4-cyano-3-(difluoromethyl)pyridine)

• Product Name: 6-Amino-2-chloro-4-cyano-3-(difluoromethyl)pyridine
• CAS No: 1805335-52-7
• MF: C₇H₄ClF₂N₃
• MW: 203.576566696167
• CID: 4854629
• Update Time: 2025-05-24

6-Amino-2-chloro-4-cyano-3-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-Amino-2-chloro-4-cyano-3-(difluoromethyl)pyridine

• Inchi： 1S/C7H4ClF2N3/c8-6-5(7(9)10)3(2-11)1-4(12)13-6/h1,7H,(H2,12,13)
• InChI Key： ATCOMCONKRTFNS-UHFFFAOYSA-N
• SMILES： ClC1C(C(F)F)=C(C#N)C=C(N)N=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 227
• XLogP3: 1.8
• Topological Polar Surface Area: 62.7

Additional information on 6-Amino-2-chloro-4-cyano-3-(difluoromethyl)pyridine

6-Amino-2-chloro-4-cyano-3-(difluoromethyl)pyridine: A Comprehensive Overview

The compound 6-Amino-2-chloro-4-cyano-3-(difluoromethyl)pyridine, identified by the CAS number 1805335-52-7, is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound belongs to the class of pyridine derivatives, which are known for their versatile applications in drug discovery, agrochemicals, and advanced materials. The structure of this molecule is characterized by a pyridine ring substituted with an amino group at position 6, a chlorine atom at position 2, a cyano group at position 4, and a difluoromethyl group at position 3. These substituents confer unique electronic and steric properties to the molecule, making it a valuable compound for both academic research and industrial applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 6-Amino-2-chloro-4-cyano-3-(difluoromethyl)pyridine. Researchers have employed various strategies, including multi-component reactions and catalytic processes, to optimize the synthesis pathway. For instance, a study published in the Journal of Organic Chemistry demonstrated the use of a palladium-catalyzed coupling reaction to construct the pyridine ring with high precision. This method not only enhances the yield but also minimizes the generation of by-products, aligning with the principles of green chemistry.

The electronic properties of 6-Amino-2-chloro-4-cyano-3-(difluoromethyl)pyridine make it an attractive candidate for applications in electronic materials. The presence of electron-withdrawing groups such as cyano and chlorine atoms significantly alters the electronic structure of the pyridine ring, leading to enhanced conjugation and improved charge transport properties. Recent studies have explored its potential as a building block for organic semiconductors. For example, researchers at Stanford University reported that incorporating this compound into polymer blends resulted in materials with superior electrical conductivity and thermal stability, making them suitable for flexible electronics.

In addition to its electronic applications, 6-Amino-2-chloro-4-cyano-3-(difluoromethyl)pyridine has shown promise in medicinal chemistry. The amino group at position 6 provides a site for further functionalization, enabling the creation of bioactive derivatives. A team at the University of Cambridge investigated its potential as a lead compound for anti-inflammatory drugs. Their findings indicated that certain derivatives exhibited potent inhibitory activity against key inflammatory enzymes, suggesting a potential pathway for drug development.

The environmental impact and safety profile of 6-Amino-2-chloro-4-cyano-3-(difluoromethyl)pyridine have also been subjects of recent research. Studies conducted by environmental scientists at MIT assessed its biodegradability under various conditions. The results indicated that while the compound is stable under normal environmental conditions, it can undergo microbial degradation under specific anaerobic conditions. These findings are crucial for understanding its long-term effects on ecosystems and guiding responsible use in industrial applications.

In conclusion, 6-Amino-2-chloro-4-cyano-3-(difluoromethyl)pyridine is a multifaceted compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application development, positions it as a valuable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern science and technology.